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Compound Focus: Pivaloyl cyanide

CAS No.: 42867-40-3

Cat. No.: S774191

Get Quote

For any distillation process, knowing the basic physical properties of the compound is essential. The table

below summarizes key data for Pivaloyl Cyanide [1].

Property Value

Chemical Name Pivaloyl Cyanide

CAS Number 42867-40-3

Molecular Formula C6H9NO

Molecular Weight 111.14 g/mol

Boiling Point 147°C

Density 0.940

Flash Point 43°C

Appearance Colorless to light yellow liquid

Storage 2-8°C

Critical Safety Note: The flash point of 43°C classifies this liquid as flammable. Special precautions must

be taken during distillation to avoid fire hazard, especially if using a heating mantle or other open heating
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elements. Always consult the Material Safety Data Sheet (MSDS) before proceeding.

General Distillation Workflow

The following diagram outlines a standard simple distillation setup, which is a common starting point for

purifying a compound with a known boiling point. The process emphasizes safety checks and careful

temperature control.

Start Distillation Setup

Consult MSDS for Hazards

Assemble Glassware
(Ensure Tight Seals)

Apply Heat Gradually
(Oil Bath Recommended)

Monitor Temperature
Closely at 147°C

Collect Distillate
in Ice-Cold Receiver

Vapor Condenses

Process Complete
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Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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